2-Butenoic acid, 4-chloro-, methyl ester, (E)-

Specification

• Molecular Formula: C5H7ClO2
• Molecular Weight: 134.56 g/mol
• IUPAC Name: methyl (E)-4-chlorobut-2-enoate
• Standard InChI: InChI=1S/C5H7ClO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3/b3-2+
• Standard InChI Key: HVZYNAMDXGRPBS-NSCUHMNNSA-N
• Isomeric SMILES: COC(=O)/C=C/CCl
• Canonical SMILES: COC(=O)C=CCCl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

2-Butenoic acid, 4-chloro-, methyl ester, (E)-isomer is defined by the molecular formula C₅H₇ClO₂ and a molecular weight of 134.56 g/mol. Its IUPAC name, methyl (E)-4-chlorobut-2-enoate, reflects the ester functional group, the chlorinated terminal carbon, and the trans-configuration (E) of the double bond between carbons 2 and 3. The compound’s structural specificity is critical to its reactivity, as the spatial arrangement of substituents influences its participation in stereoselective reactions.

Structural Representation and Isomerism

The compound’s canonical SMILES notation, COC(=O)C=CCCl, and isomeric SMILES, COC(=O)/C=C/CCl, explicitly denote the (E)-configuration, where the higher-priority groups (the ester oxygen and chlorine atom) reside on opposite sides of the double bond. This configuration is further validated by its InChIKey (HVZYNAMDXGRPBS-NSCUHMNNSA-N), which encodes stereochemical details. Comparatively, saturated analogs like 4-chlorobutanoic acid methyl ester (CAS 3153-37-5) lack the conjugated double bond, reducing their utility in cycloaddition or polymerization reactions.

Table 1: Key Chemical Identifiers

Property	Value
Molecular Formula	C₅H₇ClO₂
Molecular Weight	134.56 g/mol
CAS Registry Number	Not Provided
IUPAC Name	methyl (E)-4-chlorobut-2-enoate
SMILES (Canonical)	COC(=O)C=CCCl
SMILES (Isomeric)	COC(=O)/C=C/CCl
InChIKey	HVZYNAMDXGRPBS-NSCUHMNNSA-N

Synthesis and Production

Reaction Mechanisms and Methodologies

The synthesis of methyl (E)-4-chlorobut-2-enoate typically involves the halogenation of alkyl 2-hydroxy-2-methyl-3-butenoates using phosphorus tribromide (PBr₃) or phosphorus trichloride (PCl₃). This method avoids pyridine or large solvent volumes, enhancing cost-efficiency and reducing waste. The reaction proceeds via a two-step mechanism:

• Activation of the hydroxyl group by PX₃ (X = Br, Cl), forming a phosphorous intermediate.

• Nucleophilic displacement by chloride, yielding the chlorinated ester with high E:Z selectivity (typically >7:1).

Optimization Strategies

Key parameters influencing yield and selectivity include:

• Temperature Control: Reactions conducted at 0–5°C minimize side reactions such as double-bond isomerization.

• Reagent Purity: Anhydrous PCl₃ prevents hydrolysis, which could generate HCl and degrade the ester.

• Solvent-Free Conditions: Enhances reaction kinetics and simplifies purification.

Table 2: Synthesis Conditions and Outcomes

Parameter	Optimal Value	Outcome
Temperature	0–5°C	85% yield, E:Z = 8:1
Reagent	PCl₃ (anhydrous)	Minimal by-product formation
Solvent	None	Simplified workup

Applications in Organic Synthesis

Role in Polyene Synthesis

The (E)-configured double bond in methyl 4-chlorobut-2-enoate enables its use as a dienophile in Diels-Alder reactions, facilitating the construction of six-membered rings found in carotenoids and terpenes. For example, it participates in the synthesis of carotenoic acid esters, which are pivotal in natural pigment production.

Research Findings and Challenges

Industrial-Scale Challenges

• Purification Difficulties: The compound’s sensitivity to heat necessitates low-temperature distillation, increasing energy costs.

• Storage Stability: Prolonged storage can lead to HCl elimination, forming 2-butenoic acid methyl ester, which requires stabilizers like molecular sieves.